Cas no 2034478-54-9 (3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034478-54-9
• MF: C₁₄H₁₄N₆O₂S
• MW: 330.3650
• CID: 5350972
• Update Time: 2025-05-19

3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-methylthiadiazole-5-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C14H14N6O2S/c1-9-12(23-19-18-9)14(21)20-6-2-3-10(8-20)22-13-11(7-15)16-4-5-17-13/h4-5,10H,2-3,6,8H2,1H3
• InChI Key： DLVQTCZAFWHZHL-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 483
• XLogP3: 1.1
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Introduction to 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034478-54-9)

3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034478-54-9, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is characterized by its intricate connectivity of heterocyclic rings and functional groups. The presence of a pyrazine core, linked to a piperidine moiety through an oxygen atom, introduces a rich array of potential interactions with biological targets. Specifically, the 4-methyl substituent on the thiadiazole ring and the nitrile group at the 2-position of the pyrazine ring contribute to the compound's overall chemical diversity and reactivity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural features of thiadiazole derivatives. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into this scaffold enhances the compound's solubility and bioavailability, which are critical factors in drug design. Furthermore, the oxygen bridge connecting the piperidine and pyrazine units introduces conformational flexibility, allowing for optimal binding to biological targets.

The nitrile group in 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile serves as a versatile functional handle that can be further modified through various chemical transformations. This feature makes the compound a valuable intermediate in synthetic chemistry, enabling the preparation of derivative compounds with tailored biological properties. The potential applications of this molecule span across multiple therapeutic areas, including oncology, neurology, and infectious diseases.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for their potential biological activity. The structural features of 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile make it an attractive candidate for virtual screening studies aimed at identifying novel drug candidates. By leveraging high-throughput virtual screening techniques, researchers can predict the binding affinity of this compound to various protein targets, thereby accelerating the drug discovery process.

In addition to its synthetic utility, 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile has shown promise in preclinical studies as a modulator of key signaling pathways implicated in disease progression. For instance, its ability to interact with enzymes such as kinases and phosphodiesterases suggests potential applications in treating conditions associated with dysregulated cellular signaling. Furthermore, its structural similarity to known bioactive molecules may facilitate the development of structure-based drug design strategies.

The synthesis of complex organic molecules like 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile requires meticulous attention to reaction conditions and purification techniques. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and reduced reaction times. These innovations are crucial for translating promising candidates into viable drug candidates.

The pharmacokinetic properties of 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile are also critical considerations in its development as a therapeutic agent. Studies have indicated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters through structure-based drug design approaches, researchers can enhance the compound's bioavailability and therapeutic efficacy.

The role of computational modeling in understanding the interactions between drugs and biological targets cannot be overstated. Molecular docking simulations have been instrumental in predicting how 3-{[1-(4-methyl-1,2,3-thiadiazole)-5-carbonylpiperidin]-}^o_xy^}_pyrazine^-_carbonitrile, CAS No. 2034478-54-9, interacts with specific protein targets at an atomic level. These simulations provide insights into binding affinities and enzyme inhibition constants (Ki), which are essential for assessing potential therapeutic activity.

In conclusion,CAS No. 2034478-54-9, represents a structurally complex yet promising candidate for further exploration in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological functions associated with thiadiazole derivatives, this compound holds significant potential as a lead molecule or intermediate for future drug development efforts. p >